Cas no 2138242-76-7 (5-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-1-methyl-1H-pyrazole)

• Product Name: 5-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-1-methyl-1H-pyrazole
• CAS No: 2138242-76-7
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6073433
• PubChem ID: 165864223
• Update Time: 2025-07-16

5-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-1-methyl-1H-pyrazole
• EN300-1076792
• 2138242-76-7
• 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1-methyl-1H-pyrazole

• Inchi： 1S/C11H13N3O/c1-14-9(3-6-13-14)10-11-8(2-5-12-10)4-7-15-11/h3-4,6-7,10,12H,2,5H2,1H3
• InChI Key： FWIJJXFMURGNFQ-UHFFFAOYSA-N
• SMILES： O1C=CC2CCNC(C3=CC=NN3C)C1=2

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43Ų

Additional information on 5-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-1-methyl-1H-pyrazole

Introduction to 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1-methyl-1H-pyrazole (CAS No. 2138242-76-7)

5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1-methyl-1H-pyrazole (CAS No. 2138242-76-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The integration of a furo[2,3-c]pyridine moiety further enhances its pharmacological profile, making it a promising candidate for drug development.

The furo[2,3-c]pyridine scaffold is a heterocyclic system that has been extensively studied for its potential in various therapeutic areas. This scaffold is characterized by a furan ring fused to a pyridine ring at positions 2 and 3. The presence of this moiety in 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1-methyl-1H-pyrazole imparts unique chemical and biological properties that are of great interest to researchers. Recent studies have shown that compounds containing this scaffold exhibit potent activity against a range of targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases.

The pyrazole ring is another key structural element in this compound. Pyrazoles are five-membered heterocyclic rings containing two nitrogen atoms. They are widely used in the design of pharmaceuticals due to their ability to modulate various biological processes. The introduction of a methyl group at the 1-position of the pyrazole ring in 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1-methyl-1H-pyrazole further enhances its stability and bioavailability. This modification has been shown to improve the compound's pharmacokinetic properties, making it more suitable for in vivo studies.

Recent research has focused on the potential of 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1-methyl-1H-pyrazole as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated its ability to inhibit the activity of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, this compound has shown promise in modulating the activity of ion channels and receptors involved in pain signaling and neuroprotection.

The synthesis of 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1-methyl-1H-pyrazole involves several steps that require precise control over reaction conditions to ensure high yield and purity. The first step typically involves the formation of the furo[2,3-c]pyridine core through a series of condensation and cyclization reactions. Subsequent steps involve the introduction of the pyrazole ring and the methyl group at the appropriate positions. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes.

In preclinical studies, 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1-methyl-1H-pyrazole has demonstrated favorable pharmacological properties. It has shown high selectivity for its intended targets and low toxicity profiles in cellular assays. These findings have paved the way for further investigation into its potential as a therapeutic agent. Clinical trials are currently underway to evaluate its safety and efficacy in treating various conditions.

The potential applications of 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1-methyl-1H-pyrazole extend beyond traditional medicinal chemistry. Its unique chemical structure makes it an attractive candidate for use in other areas such as materials science and chemical biology. For example, researchers are exploring its use as a building block for designing novel materials with specific optical or electronic properties.

In conclusion, 5-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1-methyl-1H-pyrazole (CAS No. 2138242-76-7) represents a significant advancement in the field of medicinal chemistry. Its combination of a furo[2,3-c]pyridine scaffold and a pyrazole ring with a methyl substitution offers a unique set of properties that make it an exciting candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications.